Cas no 95-96-5 (DL-Lactide)

DL lactide is synthesized from D, L - lactic acid by dehydration cyclization in the presence of catalyst. The crude product is purified by recrystallization to produce D, L - lactide with high yield and purity< Br>
DL-Lactide structure
DL-Lactide structure
Product Name:DL-Lactide
CAS No:95-96-5
Molecular Formula:C6H8O4
Molecular Weight:144.125322341919
MDL:MFCD00011685
CID:34833
PubChem ID:7272

DL-Lactide Properties

Names and Identifiers

    • 3,6-Dimethyl-1,4-dioxane-2,5-dione
    • (+/-)-3,6-Dimethyl-1,4-dioxane-2,5-dione
    • dilactide
    • DL-Lactide
    • DL-Dilactide
    • Propanoic acid, 2-hydroxy-, bimol. cyclic ester
    • Lactide
    • <small>DL<
    • 1,4-Dioxane-2,5-dione, 3,6-dimethyl-
    • 3,6-Dimethyl-2,5-dioxo-1,4-dioxane
    • lactid
    • Lactic acid, bimol. cyclic ester
    • p-Dioxane-2,5-dione, 3,6-dimethyl-
    • JJTUDXZGHPGLLC-UHFFFAOYSA-N
    • AK141985
    • Poly(lactide)
    • Poly(DL-lactide)
    • Resomer R208
    • (-)-L-Dilactide
    • (3R,6S)-3,6-dimethyl
    • 3,6-Dimethyl-1,4-dioxane-2,5-dione (ACI)
    • Lactic acid, bimol. cyclic ester (7CI)
    • Lactide (6CI)
    • p-Dioxane-2,5-dione, 3,6-dimethyl- (8CI)
    • 2,5-Dimethyl-3,6-dioxo-1,4-dioxane
    • 2,5-Dioxo-3,6-dimethyl-1,4-dioxane
    • 3,6-Diketo-2,5-dimethyl-1,4-dioxane
    • 3,6-Dimethyl-p-dioxane-2,5-dione
    • D,L-Lactide
    • D
    • L
    • DL
    • Dimethylglycolide
    • Ingeo M 700
    • Lactoyl lactic acid
    • Novalact
    • NSC 403080
    • Olygos DMR
    • Purasorb DL
    • rac-Lactide
    • MDL： MFCD00011685
    • InChIKey： JJTUDXZGHPGLLC-UHFFFAOYSA-N
    • Inchi： 1S/C6H8O4/c1-3-5(7)10-4(2)6(8)9-3/h3-4H,1-2H3
    • SMILES： O=C1C(C)OC(=O)C(C)O1
    • BRN： 82121

Computed Properties

  • Exact Mass: 144.042259
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 144.042259
  • Heavy Atom Count: 10
  • Complexity: 155
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.6
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • LogP: -0.13660
  • PSA: 52.60000
  • Boiling Point: 142 °C/8 mmHg(lit.)
  • Melting Point: 123.0 to 127.0 deg-C
  • Flash Point: 180°C
  • Solubility: Soluble in chloroform and methanol. Slightly soluble in benzene.
  • Color/Form: Not determined
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive
  • Density: 1.186

DL-Lactide Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00359I-1g
3,6-Dimethyl-1,4-dioxane-2,5-dione
 95-96-5 95%
1g
 $5.00 2025-02-19
A2B Chem LLC
AB45990-1g
DL-lactide
 95-96-5 95%
1g
 $5.00 2024-07-18
Aaron
AR0035HU-1g
3,6-Dimethyl-1,4-dioxane-2,5-dione
 95-96-5 98%
1g
 $3.00 2025-01-21
abcr
AB137649-25 g
DL-Lactide, 98%; .
 95-96-5 98%
25g
 €86.30 2021-09-16
Ambeed
A267054-1g
3,6-Dimethyl-1,4-dioxane-2,5-dione
 95-96-5 95%
1g
 $6.0 2025-02-24
Apollo Scientific
OR933025-25g
Dl-lactide
 95-96-5 95%
25g
 £60.00 2023-08-31
Chemenu
CM343820-100g
3,6-dimethyl-1,4-dioxane-2,5-dione
 95-96-5 95%+
100g
 $*** 2023-05-29
Cooke Chemical
A7423012-5g
<small>DL</small>-Lactide
 95-96-5 >98.0%(T)
5g
 RMB 68.00 2025-02-20
eNovation Chemicals LLC
D755063-500g
3,6-Dimethyl-1,4-dioxane-2,5-dione
 95-96-5 95%
500g
 $340 2024-06-07
TRC
L113518-250mg
DL-Lactide
 95-96-5
250mg
 $ 65.00 2023-09-07

DL-Lactide Synthesis

Synthetic Circuit 1

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: Zinc oxide (ZnO) Solvents: Water ;  4 h, 3 kPa, 140 °C
Reference
Preparation method of medical lactide
, China, , ,

Synthetic Circuit 2

25322-69-4 25322-69-4
50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: Stannous octoate ;  105 °C → 140 °C; 4 h, 3000 Pa, 140 °C
1.2 140 °C → 220 °C
Reference
Method for preparing polymerization-grade lactide
, China, , ,

Synthetic Circuit 3

13076-19-2 13076-19-2
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: Dabco ,  Triphenylborane Solvents: Dichloromethane ,  Toluene ;  22 h, rt
1.2 Reagents: Benzoic acid ,  Water Solvents: Dichloromethane ;  rt
Reference
From meso-Lactide to Isotactic Polylactide: Epimerization by B/N Lewis Pairs and Kinetic Resolution by Organic Catalysts
Zhu, Jian-Bo; Chen, Eugene Y.-X., Journal of the American Chemical Society, 2015, 137(39), 12506-12509

Synthetic Circuit 4

26023-30-3 26023-30-3
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: Zinc, (2,2′-bipyridine-κN1,κN1′)dichloro-, (T-4)- ;  rt → 180 °C; 12 h, 1 mbar, 180 °C
Reference
Preparation of racemic lactide from depolymerized polylactic acid stereocomplex by zinc catalyst
, China, , ,

Synthetic Circuit 5

26161-42-2 26161-42-2
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: 1,10-Phenanthroline ,  Zinc chloride ;  rt → 220 °C; 4 h, 1 mbar, 220 °C
Reference
Method for depolymerizing high-regularity polylactic acid and recovering racemic lactide using zinc complex catalyst, magnesium catalyst
, China, , ,

Synthetic Circuit 6

95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: Tin oxide (SnO2) Solvents: Toluene ;  5 h, rt → 145 °C
Reference
Method for synthesizing lactide through catalysis with shape-selective zeolite supported catalyst
, China, , ,

Synthetic Circuit 7

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  rt → 210 °C; 0.02 MPa, 210 °C
Reference
Improved method for preparing lactide from lactic acid in ionic liquid
, China, , ,

Synthetic Circuit 8

26023-30-3 26023-30-3
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: 2,2′-Bipyridine ,  Magnesium chloride ;  rt → 220 °C; 3 h, 1 mbar, 220 °C
Reference
Recovery of lactide by magnesium catalyzed depolymerization of polylactic acid
, China, , ,

Synthetic Circuit 9

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 50 kPa, 90 °C; 0.5 h, 30 kPa, 140 °C; 6 kPa, 165 °C
1.2 Catalysts: Stannous octoate ;  5 kPa, 210 °C
Reference
Method for preparing lactic acid by biological fermentation technology to produce lactide
, China, , ,

Synthetic Circuit 10

79-33-4 79-33-4
95-96-5 95-96-5
Reaction Conditions
1.1 5 h, 150 °C; 5 h, 140 - 150 °C
Reference
Improved method for preparation of lactide from L-lactic acid
, China, , ,

Synthetic Circuit 11

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Xylene ;  rt → 90 °C
Reference
Direct polycondensation method for preparing lactide from lactic acid
, China, , ,

Synthetic Circuit 12

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 Reagents: Silanamine, 1,1,1-trimethyl-N-(trimethylsilyl)-, magnesium salt (2:1) ;  rt → 200 °C; 2 h, 0.3 bar, 200 °C
Reference
Method for recovering lactide from polylactic acid waste by depolymerization
, China, , ,

Synthetic Circuit 13

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: Stannous octoate ;  8 h, 0.08 - 0.09 MPa, 130 °C; 2000 - 100000 Pa, 130 °C → 250 °C
Reference
Preparation method of high-purity lactide
, China, , ,

Synthetic Circuit 14

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: Stannous octoate ;  rt → 170 °C; 1 h, 170 °C; 170 °C → 180 °C; 180 °C; 180 °C → 200 °C
Reference
Method for the preparation of highly pure lactide
, Korea, , ,

Synthetic Circuit 15

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 Reagents: Triphenylcarbenium tetrakis(pentafluorophenyl)borate Solvents: Toluene ;  3 h, 90 - 95 °C
Reference
Preparation of lactides from hydroxycarboxylic acids
, Japan, , ,

Synthetic Circuit 16

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: Zinc oxide (ZnO) ;  20 kPa, 170 °C; 170 °C → 50 °C; 10 kPa, 25 °C; 0.1 kPa, 250 °C
Reference
Method and device for rapidly synthesizing lactide with high yield
, China, , ,

Synthetic Circuit 17

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 Catalysts: Tributyltin ethoxide
Reference
Preparation of lactide
, Japan, , ,

Synthetic Circuit 18

50-21-5 50-21-5
95-96-5 95-96-5
Reaction Conditions
1.1 101 kPa → 200 kPa, rt → 120 °C; 3 h, 200 kPa, 120 °C; 200 kPa → 101 kPa
1.2 Reagents: Diethyl phthalate Catalysts: Antimony trioxide ;  101 kPa → 30 kPa, 120 °C → 170 °C; 4 h, 170 °C; 2 h, 20 kPa, 175 °C
1.3 Catalysts: Octanoic acid, tin(4+) salt (4:1) ;  3 kPa, 220 °C
Reference
Preparation of medical grade lactide
, China, , ,

Synthetic Circuit 19

26917-25-9 26917-25-9
95-96-5 95-96-5
Reaction Conditions
1.1 220 °C
Reference
Method for synthesizing high-purity lactide
, China, , ,

DL-Lactide Raw materials

DL-Lactide Preparation Products

DL-Lactide Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:95-96-5)
MR./MRS.:LEI JING LI
Phone:15102714773
Email:1178380033@qq.com
J&K Scientific
Audited Supplier Audited Supplier
(CAS:95-96-5)
MR./MRS.:ZHAI XIAN SHENG
Phone:18210857532
Email:xiangyang.zhai@jk-sci.com
SHANG HAI PU KE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:95-96-5)
MR./MRS.:HE JING LI
Phone:18027310741
Email:SKY20045@163.COM
Hubei Fangde New Material Co., Ltd
Audited Supplier Audited Supplier
(CAS:95-96-5)
MR./MRS.:YANG QIN
Phone:18086096695
Email:1462312301@qq.com
HU BEI HONG XIN RUI YU JING XI HUA GONG Co., Ltd.
Audited Supplier Audited Supplier
(CAS:95-96-5)
MR./MRS.:CHEN XIAO YU
Phone:13477033894
Email:xuzixuan5200@foxmail.com
Wuhan Newgreat Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:95-96-5)
MR./MRS.:ZHANG JING LI
Phone:18502781673
Email:new_great@163.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:95-96-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:95-96-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

DL-Lactide Related Literature

Related Categories

95-96-5 (DL-Lactide) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:95-96-5)DL-Lactide
A959136
Purity:99%/99%
Quantity:100g/500g
Price($):165.0/445.0